Cas no 1805265-59-1 (Methyl 2-chloro-3-(difluoromethyl)-4-methoxypyridine-6-acetate)

• Product Name: Methyl 2-chloro-3-(difluoromethyl)-4-methoxypyridine-6-acetate
• CAS No: 1805265-59-1
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4808348
• Update Time: 2025-06-08

Methyl 2-chloro-3-(difluoromethyl)-4-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-(difluoromethyl)-4-methoxypyridine-6-acetate

• Inchi： 1S/C10H10ClF2NO3/c1-16-6-3-5(4-7(15)17-2)14-9(11)8(6)10(12)13/h3,10H,4H2,1-2H3
• InChI Key： XARCNUPCLJXSQO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(=CC(CC(=O)OC)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-chloro-3-(difluoromethyl)-4-methoxypyridine-6-acetate

Methyl 2-chloro-3-(difluoromethyl)-4-methoxypyridine-6-acetate (CAS No. 1805265-59-1): An Overview

Methyl 2-chloro-3-(difluoromethyl)-4-methoxypyridine-6-acetate (CAS No. 1805265-59-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, a difluoromethyl group, and a methoxy substituent, which collectively contribute to its potential therapeutic applications.

The chemical structure of Methyl 2-chloro-3-(difluoromethyl)-4-methoxypyridine-6-acetate (CAS No. 1805265-59-1) is particularly noteworthy for its functional groups. The presence of the pyridine ring provides a rigid and planar structure, which can enhance the compound's binding affinity to specific biological targets. The difluoromethyl group is known for its ability to modulate the electronic properties of the molecule, potentially improving its pharmacokinetic and pharmacodynamic profiles. Additionally, the methoxy substituent can influence the lipophilicity and solubility of the compound, making it more suitable for various drug delivery systems.

Recent studies have explored the potential applications of Methyl 2-chloro-3-(difluoromethyl)-4-methoxypyridine-6-acetate in the treatment of various diseases. One notable area of research is its use as a lead compound in the development of novel anti-inflammatory agents. In vitro studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that Methyl 2-chloro-3-(difluoromethyl)-4-methoxypyridine-6-acetate could be a valuable candidate for further drug development in this area.

Another promising application of Methyl 2-chloro-3-(difluoromethyl)-4-methoxypyridine-6-acetate is in the field of oncology. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of signaling pathways that are dysregulated in cancer, such as the PI3K/AKT/mTOR pathway. These findings have led to increased interest in exploring Methyl 2-chloro-3-(difluoromethyl)-4-methoxypyridine-6-acetate as a potential anticancer agent.

In addition to its therapeutic potential, Methyl 2-chloro-3-(difluoromethyl)-4-methoxypyridine-6-acetate has also been studied for its use in agrochemical applications. Research has shown that this compound can effectively control certain plant pathogens and pests, making it a promising candidate for the development of new agricultural products. The unique combination of functional groups in this molecule may provide enhanced efficacy and reduced environmental impact compared to existing agrochemicals.

The synthesis of Methyl 2-chloro-3-(difluoromethyl)-4-methoxypyridine-6-acetate (CAS No. 1805265-59-1) involves several steps, including the formation of the pyridine ring, introduction of the difluoromethyl group, and methylation reactions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization and widespread use.

In conclusion, Methyl 2-chloro-3-(difluoromethyl)-4-methoxypyridine-6-acetate (CAS No. 1805265-59-1) is a versatile compound with significant potential in various fields, including medicinal chemistry, oncology, and agrochemicals. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and improving human health.